Cas no 767337-59-7 (3-(Trifluoromethyl)thiophene-2-carboxylic acid)
3-(Trifluoromethyl)thiophene-2-carboxylic acid is a fluorinated heterocyclic compound featuring a thiophene ring substituted with a trifluoromethyl group at the 3-position and a carboxylic acid moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. Its high purity and consistent quality ensure reliable performance in coupling reactions, metal-catalyzed transformations, and other synthetic applications. The compound is particularly useful in the development of bioactive molecules due to its ability to modulate physicochemical and pharmacokinetic properties.
767337-59-7 structure
Product Name:3-(Trifluoromethyl)thiophene-2-carboxylic acid
CAS No:767337-59-7
MF:C6H3F3O2S
MW:196.147031068802
MDL:MFCD20657880
CID:1031573
PubChem ID:21100028
Update Time:2025-06-08
3-(Trifluoromethyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)thiophene-2-carboxylic acid
- RORUTVAAZYUSSQ-UHFFFAOYSA-N
- CS-W021784
- SY045812
- DS-2901
- A865426
- AU-004/43508066
- MFCD20657880
- BCP29500
- AKOS016012705
- 767337-59-7
- 3-(Trifluoromethyl)thiophene-2-carboxylicAcid
- 3-(trifluoromethyl)-2-thiophenecarboxylic acid
- SCHEMBL1880217
- F11037
- DTXSID10610755
- DB-105143
- STL555835
- BBL102036
-
- MDL： MFCD20657880
- Inchi： 1S/C6H3F3O2S/c7-6(8,9)3-1-2-12-4(3)5(10)11/h1-2H,(H,10,11)
- InChI Key： RORUTVAAZYUSSQ-UHFFFAOYSA-N
- SMILES： S1C=CC(C(F)(F)F)=C1C(=O)O
Computed Properties
- Exact Mass: 195.98100
- Monoisotopic Mass: 195.98058499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 65.54000
- LogP: 2.46510
3-(Trifluoromethyl)thiophene-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
3-(Trifluoromethyl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A167185-100mg |
3-(Trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 100mg |
$26.0 | 2025-04-17 | |
| Ambeed | A167185-250mg |
3-(Trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 250mg |
$45.0 | 2025-04-17 | |
| Ambeed | A167185-1g |
3-(Trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 1g |
$129.0 | 2025-04-17 | |
| Ambeed | A167185-5g |
3-(Trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 5g |
$642.0 | 2025-04-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | YT0153-5g |
3-(trifluoromethyl)thiophene-2-carboxylic Acid |
767337-59-7 | 95% | 5g |
$833 | 2023-09-07 | |
| Chemenu | CM126028-1g |
3-(trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM126028-5g |
3-(trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 5g |
$934 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T13610-1g |
3-(Trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 1g |
¥832.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T13610-5g |
3-(Trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 5g |
¥3695.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T13610-100mg |
3-(Trifluoromethyl)thiophene-2-carboxylic acid |
767337-59-7 | 98% | 100mg |
¥142.0 | 2023-09-06 |
3-(Trifluoromethyl)thiophene-2-carboxylic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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